Cas no 1448129-16-5 (5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide)

5-Bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide is a heterocyclic compound featuring a furan-carboxamide core substituted with a bromo group and linked to a dimethoxypyrimidine moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical research. The bromo substitution enhances electrophilic properties, facilitating further functionalization, while the dimethoxypyrimidine group contributes to hydrogen bonding and π-stacking interactions, improving target binding affinity. Its balanced lipophilicity and steric profile make it a versatile intermediate for synthesizing bioactive molecules. The compound’s stability under standard conditions ensures reliable handling in synthetic applications. Suitable for use in cross-coupling reactions and as a scaffold for kinase inhibitors or other pharmacologically relevant targets.
5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide structure
1448129-16-5 structure
Product Name:5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide
CAS No:1448129-16-5
MF:C11H10BrN3O4
MW:328.118801593781
CID:5962526
PubChem ID:71807579
Update Time:2025-06-14

5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide
    • 1448129-16-5
    • AKOS024561603
    • F6438-2051
    • Inchi: 1S/C11H10BrN3O4/c1-17-10-6(5-13-11(15-10)18-2)14-9(16)7-3-4-8(12)19-7/h3-5H,1-2H3,(H,14,16)
    • InChI Key: MEAPXZBVDLTSAT-UHFFFAOYSA-N
    • SMILES: O1C(Br)=CC=C1C(NC1=CN=C(OC)N=C1OC)=O

Computed Properties

  • Exact Mass: 326.98547g/mol
  • Monoisotopic Mass: 326.98547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 86.5Ų

5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide Pricemore >>

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Additional information on 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide (CAS No. 1448129-16-5)

The compound 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide (CAS No. 1448129-16-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a furan-2-carboxamide backbone with a 2,4-dimethoxypyrimidin-5-yl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s brominated furan moiety is known for its bioactivity, while the dimethoxypyrimidine group enhances its solubility and binding affinity. Such properties align with current trends in small-molecule drug development, where researchers seek compounds with improved pharmacokinetics and target specificity.

The synthesis of CAS No. 1448129-16-5 involves multi-step organic reactions, often starting from 5-bromofuran-2-carboxylic acid and 5-amino-2,4-dimethoxypyrimidine. Optimizing these synthetic routes is a hot topic in academic and industrial labs, as efficiency and yield are critical for scaling up production. Green chemistry principles, such as reducing solvent waste and using catalytic methods, are increasingly applied to its synthesis, reflecting broader sustainability goals in the chemical industry.

One of the most searched questions about this compound is its biological activity. Preliminary studies suggest that 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide may exhibit inhibitory effects on certain kinases or proteases, making it relevant for cancer research and inflammatory disease studies. However, detailed mechanistic data remain limited, highlighting a gap that researchers are actively working to address. This aligns with the growing public interest in precision medicine and targeted therapies.

From an analytical perspective, characterizing CAS No. 1448129-16-5 requires advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The rise of AI-driven drug discovery has also spurred interest in computational modeling of this molecule, with researchers using molecular docking simulations to predict its interactions with biological targets.

In the agrochemical sector, 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide is explored for its potential as a plant growth regulator or pesticide intermediate. Its structural features mimic those of known bioactive agents, prompting investigations into its efficacy against plant pathogens. This application ties into global discussions about sustainable agriculture and reducing reliance on traditional pesticides.

Regulatory and safety profiles of CAS No. 1448129-16-5 are another area of focus. While not classified as hazardous under current guidelines, proper handling protocols are essential, as with all fine chemicals. The compound’s material safety data sheet (MSDS) provides detailed guidance on storage, disposal, and personal protective equipment, reflecting industry-wide emphasis on laboratory safety and compliance.

Looking ahead, the future of 5-bromo-N-(2,4-dimethoxypyrimidin-5-yl)furan-2-carboxamide lies in expanding its applications through collaborative research. Partnerships between academia and biotech firms could accelerate its adoption in drug discovery pipelines or crop protection solutions. As the scientific community continues to uncover its potential, this compound exemplifies the innovation driving modern chemical sciences.

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